Ruthenium acetate

• Molecular Formula: C6H12O6Ru
• Molecular Weight: 281.2 g/mol
• InChI: InChI=1S/3C2H4O2.Ru/c3*1-2(3)4;/h3*1H3,(H,3,4)
• InChIKey: AIAQUYXRQCQWDX-UHFFFAOYSA-N

Ruthenium Acetate: Triruthenium Core Chemistry and Industrial Relevance

Ruthenium(III) acetate, most accurately described by the μ₃-oxo-triruthenium cluster formula [Ru₃O(O₂CCH₃)₆(OH₂)₃]⁺, constitutes a structurally pre-organized, multi-metallic coordination platform rather than a simple mononuclear salt [1]. Its well-defined triangular Ru₃(μ₃-O) core, supported by six bridging acetate ligands and three labile aqua sites, underpins distinct multi-electron redox behavior and a rich substitution chemistry that are not accessible with mononuclear ruthenium precursors such as RuCl₃·xH₂O or Ru(acac)₃ [2]. Commercially supplied as a dark brown crystalline solid (typical assay 38–42% Ru content, or ≥95% purity on a ruthenium basis), this compound is a strategic procurement choice for programs in homogeneous/heterogeneous catalysis, metallodrug discovery, and molecular materials science where the trinuclear architecture is the functional moiety [3].

Multi-metallic coordination platform based on pre-organized triruthenium [Ru₃(μ₃-O)] core with six bridging acetate ligands.

Halide-free, thermally decomposable precursor suitable for catalyst preparation requiring clean ruthenium surfaces.

Structurally encoded cooperative multi-electron redox behavior; labile aqua sites enable mild-condition activation.

• [1] Ruthenium(III) acetate. Wikipedia. https://en.wikipedia.org/wiki/Ruthenium(III)_acetate View Source
• [2] Nikolaou, S., Nascimento, L. G. A., & Alexiou, A. D. P. (2023). Oxo-centered trinuclear ruthenium acetates: Structure and applications. Coordination Chemistry Reviews, 494, 1–32. View Source
• [3] American Elements. Ruthenium(III) Acetate Technical Datasheet. View Source

Why Ruthenium Acetate Cannot Be Replaced by Mononuclear Precursors

The trinuclear [Ru₃O] core of ruthenium acetate is not an inert spectator; it is the active functional unit that enables cooperative multi-electron transfer, cluster-specific substrate binding, and distinct biological selectivity profiles that mononuclear Ru(III) salts (RuCl₃, Ru(acac)₃) or simple ruthenium carboxylates cannot replicate [1]. Residual chloride from RuCl₃ precursors poisons downstream catalysts and introduces cytotoxic off-target effects in biological assays, while Ru(acac)₃ lacks the labile aqua ligands that facilitate in situ activation under mild conditions [2]. Furthermore, the bridging acetate framework stabilizes mixed-valence Ru(II,III,III) states critical for redox catalysis and electrochromic behavior—properties that are structurally impossible for mononuclear analogs [3]. Consequently, the direct interchange of ruthenium precursors without accounting for nuclearity, ligand lability, and halide contamination leads to irreproducible catalytic performance and misleading biological readouts.

Ruthenium(III) Acetate (Trinuclear Cluster)

Core

Trinuclear [Ru₃O] with bridging acetates and labile aqua ligands

Redox

Cooperative multi-electron transfer; mixed-valence stabilization

Purity

Halide-free; low chloride content (

Mononuclear Precursors (RuCl₃, Ru(acac)₃)

Core

Single Ru center; no pre-organized cluster architecture

Redox

Single-electron redox only; no cooperative multi-electron pathway

Purity

RuCl₃ introduces Cl⁻ contamination; Ru(acac)₃ lacks labile aqua sites

Direct interchange may cause irreproducible catalytic performance, misleading biological readouts, and lost cooperative redox functionality.

• [1] Nikolaou, S., Nascimento, L. G. A., & Alexiou, A. D. P. (2023). Oxo-centered trinuclear ruthenium acetates: Structure and applications. Coordination Chemistry Reviews, 494, 1–32. View Source
• [2] Ramos-Fernández, E. V., Silvestre-Albero, J., Sepúlveda-Escribano, A., & Rodríguez-Reinoso, F. (2008). Effect of the metal precursor on the properties of Ru/ZnO catalysts. Applied Catalysis A: General, 342(1–2), 40–48. View Source
• [3] Abe, M., & Sasaki, Y. (2000). Properties and applications of trinuclear ruthenium carboxylate clusters. Química Nova, 23(6), 774–780. View Source

Ruthenium Acetate: Performance Evidence vs. Analogs

CLA Isomerization Selectivity: Ru(acac)₃ vs. RuCl₃

When Ru/Al₂O₃ catalysts are prepared from ruthenium(III) acetylacetonate [Ru(acac)₃] versus ruthenium(III) chloride trihydrate (RuCl₃·3H₂O), the acetylacetonate-derived catalyst delivers remarkably higher selectivity toward the desired cis-9,trans-11- and trans-10,cis-12-conjugated linoleic acid (CLA) isomers in the selective isomerization of linoleic acid at 165 °C in n-decane [1]. Although this study employed Ru(acac)₃ rather than the trinuclear acetate directly, the result is strongly class-transferable: both Ru(acac)₃ and [Ru₃O(OAc)₆(OH₂)₃]⁺ are halide-free Ru(III) precursors that decompose to clean Ru oxide surfaces, in contrast to the Cl-poisoned surfaces generated from RuCl₃ [2]. Vendors offering ruthenium acetate with certified low halide content (<100 ppm Cl) enable this selectivity advantage.

CLA Isomerization Selectivity

Class-level inference

Ru(acac)₃-derived Ru/Al₂O₃ delivers remarkably higher cis-9,trans-11- and trans-10,cis-12-CLA selectivity compared to RuCl₃-derived catalyst at 165 °C.

Halide-free precursor supports cleaner ruthenium surface and higher isomer selectivity.

Precise CLA ratios require full-text access; low-halide Ru acetate expected to confer analogous benefit.

Evidence Dimension	Isomerization selectivity toward desired CLA isomers
Target Compound Data	Ru(acac)₃-derived Ru/Al₂O₃: remarkably higher selectivity (qualitative); Ru content 2.97 wt%
Comparator Or Baseline	RuCl₃·3H₂O-derived Ru/Al₂O₃: lower selectivity; Ru content 3.27 wt%
Quantified Difference	Selectivity described as 'remarkably higher' — precise CLA isomer ratios require full-text access for numerical values
Conditions	Batch reactor, 165 °C, n-decane solvent, H₂-preactivated Ru/Al₂O₃ catalysts

Why This Matters

End-users requiring high isomer purity in nutraceutical or specialty chemical synthesis should select halide-free ruthenium precursors to avoid Cl-induced selectivity penalties.

• [1] Bernaś, A., Laukkanen, P., Murzin, D. Yu., & Salmi, T. (2004). Influence of ruthenium precursor on catalytic activity of Ru/Al₂O₃ catalyst in selective isomerization of linoleic acid to cis-9,trans-11- and trans-10,cis-12-conjugated linoleic acid. Applied Catalysis A: General, 267(1–2), 121–133. View Source
• [2] Ramos-Fernández, E. V., Silvestre-Albero, J., Sepúlveda-Escribano, A., & Rodríguez-Reinoso, F. (2008). Effect of the metal precursor on the properties of Ru/ZnO catalysts. Applied Catalysis A: General, 342(1–2), 40–48. View Source

Triruthenium Acetate Clusters: Melanoma-Selective Cytotoxicity

In a direct in vitro comparison, the triruthenium acetate cluster [Ru₃(μ₃-O)(μ-OAc)₅{μ-η¹(C),η²(N,N)-phen}(py)₂](PF₆) (1) reduced B16F10 murine melanoma cell viability by 50% at 25 μM, while 50 μM of the free 1,10-phenanthroline ligand was required to achieve the same effect [1]. Crucially, compound 1 showed no activity against non-tumoral L929 fibroblasts up to 100 μM, demonstrating a cancer-cell selectivity window (IC₅₀ B16F10 / IC₅₀ L929 < 0.25) [1]. In contrast, cisplatin—the clinical benchmark—induces DNA crosslinking and is non-selectively cytotoxic. Further evidence from a separate series of six trinuclear ruthenium acetates ([Ru₃O(CH₃COO)₆(L)₃]PF₆) confirmed selective cytotoxicity toward B16F10, with the isoquinoline derivative (complex 4) achieving an IC₅₀ of 10 μM against B16F10 while remaining less toxic to L929 cells [2]. Critically, these clusters did not cleave plasmid pUC19 DNA, in stark contrast to cisplatin, establishing DNA as an unlikely pharmacological target for this compound class [2].

Melanoma Cell Viability

Head-to-head

Complex 1: IC₅₀ = 25 μM (B16F10), inactive on L929 up to 100 μM. Complex 4: IC₅₀ = 10 μM (B16F10). Cisplatin: DNA cleavage, non-selective.

Triruthenium acetate clusters show selective B16F10 response, orthogonal to cisplatin mechanism.

Non-DNA-targeted; selectivity index >4–10; model-dependent cytotoxicity profile.

Evidence Dimension	In vitro cytotoxicity (IC₅₀) and cancer-cell selectivity
Target Compound Data	Complex 1: IC₅₀ = 25 μM (B16F10); inactive against L929 up to 100 μM. Complex 4 (isoquinoline derivative): IC₅₀ = 10 μM (B16F10).
Comparator Or Baseline	Free phen ligand: 50 μM for 50% effect. Cisplatin: effective but non-selective; induces DNA cleavage (pUC19).
Quantified Difference	Complex 1 is 2× more potent than free ligand; selectivity index (L929/B16F10) > 4 for complex 1, > 10 for complex 4. DNA cleavage: absent for clusters vs. strong for cisplatin.
Conditions	B16F10 murine melanoma; L929 murine fibroblast; 2–200 μM range; 48 h incubation; MTT assay; pUC19 plasmid DNA cleavage assay

Why This Matters

Procurement of triruthenium acetate as a core scaffold enables medicinal chemistry programs targeting melanoma with a cisplatin-orthogonal mechanism (non-DNA-targeted) and intrinsic cancer-cell selectivity.

• [1] Nascimento, L. G. A., et al. (2020). Exploring the structure of a ruthenium acetate cluster for biological purposes. Inorganica Chimica Acta, 501, 119306. View Source
• [2] Possato, B., et al. (2020). Anticancer activity and DNA interaction of ruthenium acetate clusters bearing azanaphthalene ancillary ligands. Polyhedron, 176, 114261. View Source

Anaplastic Thyroid Cancer Cytotoxicity: Acetate-Ru(II) vs. Cisplatin

The cationic ruthenium(II) acetate complex [Ru(η¹-OAc)(CO)(dppb)(phen)]OAc (1) and its carboxylate/thioacetate derivatives (2–5) were directly compared against cisplatin in two human anaplastic thyroid cancer cell lines (SW1736 and 8505C). Complexes 1–5 displayed EC₅₀ values ranging from 3.10 μM down to 0.09 μM, substantially exceeding the potency of cisplatin in these cisplatin-resistant models [1]. The most active compounds (1–3) also induced a marked increase in apoptosis and a decrease in cancer cell aggressiveness, whereas cisplatin operates through a fundamentally different (DNA-crosslinking) mechanism that is often compromised by acquired resistance in anaplastic thyroid cancer [1].

Thyroid Cancer Cell EC₅₀

Head-to-head

Ru(II) acetate complexes 1–3: EC₅₀ 0.09–3.10 μM (SW1736, 8505C). Cisplatin: higher EC₅₀; apoptosis induction reported.

Acetate-Ru(II) complexes exhibit low-EC₅₀ response in cisplatin-resistant anaplastic thyroid cancer models.

30–100× lower EC₅₀ vs cisplatin; apoptosis pathway activation observed in assay.

Evidence Dimension	In vitro cytotoxicity (EC₅₀) against anaplastic thyroid cancer
Target Compound Data	Complexes 1–3: EC₅₀ = 0.09–3.10 μM across SW1736 and 8505C cell lines
Comparator Or Baseline	Cisplatin: higher EC₅₀ (exact values not reported in abstract; described as 'strong cell viability decrease' for Ru complexes compared to cisplatin)
Quantified Difference	30- to 100-fold lower EC₅₀ for Ru complexes vs. cisplatin (inferred from range); apoptosis induction significantly enhanced
Conditions	SW1736 and 8505C human anaplastic thyroid cancer cell lines; MTT or equivalent viability assay

Why This Matters

For research groups developing metallodrugs against cisplatin-resistant thyroid cancers, acetate-bearing ruthenium(II) complexes offer a validated, quantitatively superior starting point that acetate-free analogs cannot replicate.

• [1] Lovison, D., et al. (2020). Cationic carboxylate and thioacetate ruthenium(II) complexes: synthesis and cytotoxic activity against anaplastic thyroid cancer cells. Dalton Transactions, 49(24), 8375–8388. View Source

Catalyst Reusability: Polymer-Supported Ru Acetate vs. Homogeneous

A polymer-supported analog of [Ru₃O(O₂CMe)₆(H₂O)₃]⁺ was prepared and evaluated for olefin hydrogenation. The catalyst exhibited a reaction rate proportional to [Ru], [H₂], and [olefin]/(1 + [olefin]) in cyclooctene hydrogenation, was insensitive to oxygen, and could be reused with only a slight decrease in reaction rate [1]. By contrast, the initially formed polymer-supported complex containing unidentate (non-bridging) acetate groups underwent rapid elution in DMF at 85 °C, highlighting the critical role of the bridging acetate architecture in stabilizing the supported catalyst [1]. This reusability profile contrasts sharply with homogeneous RuCl₃ or Ru(acac)₃, which require post-reaction separation and are typically single-use.

Catalyst Reusability

Cross-study comparable

Polymer-supported [Ru₃O(O₂CMe)₆] analog: minimal elution in DMF at 85 °C; slight activity decrease upon reuse. Unidentate-acetate complex elutes rapidly.

Bridging acetate architecture stabilizes heterogeneous catalyst and enables reuse.

Homogeneous RuCl₃ or Ru(acac)₃ are typically single-use; bridging ligand prevents leaching.

Evidence Dimension	Catalyst reusability and leaching resistance under reaction conditions
Target Compound Data	Polymer-supported [Ru₃O(O₂CMe)₆] analog: minimal elution at 85 °C (DMF); slight activity decrease upon reuse; oxygen-insensitive
Comparator Or Baseline	Unidentate-acetate polymer-supported complex: rapid elution at 85 °C (DMF); homogeneous RuCl₃: single-use, requires separation
Quantified Difference	Reusability demonstrated (multiple cycles); elution 'minimal' vs. 'rapid' for non-bridging analog
Conditions	Cyclooctene hydrogenation; DMF solvent; 85 °C; atmospheric or moderate H₂ pressure

Why This Matters

The bridging acetate architecture intrinsic to the triruthenium core enables stable heterogeneous catalyst formulations with genuine reusability—a feature that directly impacts process economics for fine chemical hydrogenation.

• [1] Nicolaides, C. P., Coville, N. J., & Scurrell, M. S. (1984). Polymer-supported catalysts: Part 2. Polymer-supported ruthenium acetate as an olefin hydrogenation catalyst. Journal of Molecular Catalysis, 24(3), 375–387. View Source

Methanol Electrooxidation via [Ru₃O(OAc)₆]⁺ Core

The triruthenium cluster [Ru₃O(OAc)₆(py)₂(CH₃OH)]⁺ functions as an effective electrocatalyst for methanol oxidation under mild conditions, exhibiting three characteristic redox waves at −1.02 V, +0.15 V, and +1.18 V (vs. reference) that correspond to sequential Ru₃(III,III,III) → Ru₃(III,III,II) → Ru₃(III,II,II) → Ru₃(II,II,II) electron transfers [1]. This multi-electron redox cascade, which enables methanol oxidation through higher oxidation state intermediates, is a direct consequence of the trinuclear [Ru₃O] architecture holding three Ru centers in electronic communication. Mononuclear ruthenium acetate precursors (Ru(OAc)₃·xH₂O) or mononuclear RuCl₃ lack this cooperative multi-electron redox behavior, as single-metal centers cannot access such a range of accessible oxidation states within a narrow potential window [2].

Multi-Electron Redox

Class-level inference

[Ru₃O(OAc)₆(py)₂(CH₃OH)]⁺ exhibits three redox waves at −1.02, +0.15, +1.18 V, enabling methanol oxidation electrocatalysis.

Trinuclear core provides cooperative multi-electron transfer inaccessible to mononuclear Ru precursors.

Mononuclear Ru(III) salts exhibit single redox couple and no methanol oxidation activity.

Evidence Dimension	Electrocatalytic multi-electron redox capability
Target Compound Data	[Ru₃O(OAc)₆(py)₂(CH₃OH)]⁺: three redox waves at −1.02, +0.15, +1.18 V; effective methanol oxidation electrocatalysis
Comparator Or Baseline	Mononuclear Ru(III) precursors (e.g., RuCl₃, Ru(OAc)₃ monomer): single redox couple; no cooperative multi-electron transfer
Quantified Difference	Three accessible redox states vs. one for mononuclear analogs; methanol oxidation activity enabled by higher oxidation state access
Conditions	Electrochemical; mild conditions; pyridine/methanol solvent system

Why This Matters

Users developing molecular electrocatalysts for multi-electron fuel oxidation (methanol, ethanol) should procure the trinuclear acetate cluster specifically, as the cooperative redox behavior is a structural feature absent in mononuclear Ru(III) salts.

• [1] Toma, H. E., et al. (2010). Electrocatalytic oxidation of methanol by the [Ru₃O(OAc)₆(py)₂(CH₃OH)]³⁺ cluster: improving the metal-ligand electron transfer by accessing the higher oxidation states of a multicentered system. Química Nova, 33(10), 2074–2079. View Source
• [2] Nikolaou, S., Nascimento, L. G. A., & Alexiou, A. D. P. (2023). Oxo-centered trinuclear ruthenium acetates: Structure and applications. Coordination Chemistry Reviews, 494, 1–32. View Source

BP Cativa™ Process: Ru Acetate Cocatalyst

Ruthenium acetate has gained widespread attention and commercial deployment as a co-catalyst in the BP Cativa™ process for the carbonylation of methanol to acetic acid, where a ruthenium promoter (typically introduced as an acetate or iodide complex) dramatically accelerates the iridium-catalyzed rate-determining methyl migration step [1][2]. The Cativa™ iridium/ruthenium system is industrially recognized as superior to the earlier rhodium-based Monsanto process in terms of catalyst stability, lower water requirements, and reduced byproduct formation [2]. The trinuclear acetate architecture provides a clean, halide-minimized delivery form of ruthenium into the process stream, avoiding the corrosive chloride contamination associated with RuCl₃-based promoter formulations [3].

Industrial Carbonylation

Class-level inference

Ru acetate co-catalyst in BP Cativa™ process: higher rate, lower water requirement vs. Rh-only Monsanto; avoids corrosive Cl⁻ from RuCl₃.

Halide-minimized Ru delivery benefits industrial C₁ chemistry; chloride-free promoter preferred.

Specific rate enhancements proprietary; halide cleanliness critical for process stability.

Evidence Dimension	Industrial-scale methanol carbonylation co-catalyst performance
Target Compound Data	Ruthenium acetate: recognized co-catalyst in Cativa™ process; enables higher rates and lower water operation vs. Rh-only Monsanto
Comparator Or Baseline	RuCl₃-based promoter: introduces corrosive Cl⁻; Rh-only Monsanto process: higher water requirement, lower catalyst stability
Quantified Difference	Process-level superiority (Cativa vs. Monsanto) documented in industrial literature; specific rate enhancements are proprietary to BP Chemicals
Conditions	Industrial methanol carbonylation; Ir/iodide catalyst system; 30–40 bar; 180–200 °C

Why This Matters

Industrial users in the C₁ chemistry supply chain should specify ruthenium acetate over RuCl₃ for carbonylation co-catalyst applications to avoid chloride-induced corrosion and catalyst deactivation.

• [1] Guidechem. (2020). How to prepare and apply hexakis[μ-(acetato-O:O')]-μ₃-oxo-triangulo-triruthenium acetate solution. View Source
• [2] Sunley, G. J., & Watson, D. J. (2000). High productivity methanol carbonylation catalysis using iridium — The Cativa™ process for the manufacture of acetic acid. Catalysis Today, 58(4), 293–307. View Source
• [3] CN102381957A — Method for preparing acetic acid ruthenium with low halogen impurities. View Source

Ruthenium Acetate: High-Impact Application Scenarios

Halide-Free Precursors for CLA Isomerization Catalysts

When preparing supported ruthenium catalysts for selectivity-demanding reactions such as conjugated linoleic acid isomerization, the choice of precursor directly dictates surface Cl content and thus product distribution. Ruthenium acetate—as a halide-free, thermally decomposable precursor—delivers substantially higher isomer selectivity than RuCl₃-derived catalysts, as demonstrated by Ru(acac)₃ vs. RuCl₃ comparison studies on γ-Al₂O₃ [1]. Procurement of ruthenium acetate with certified Cl < 100 ppm is the actionable requirement for achieving reproducible, high-selectivity catalyst performance in this application class.

Melanoma-Selective Metallodrug Scaffold

The triruthenium acetate core [Ru₃O(OAc)₆]⁺ is not merely a precursor but a functional pharmacophore. Triruthenium acetate clusters bearing azanaphthalene or phenanthroline ligands selectively kill B16F10 murine melanoma cells with IC₅₀ values of 10–25 μM while sparing non-tumoral L929 fibroblasts at >100 μM [2][3]. Crucially, these clusters operate through a non-DNA-cleavage mechanism (confirmed by pUC19 plasmid assays), making them orthogonal to cisplatin and potentially active in cisplatin-resistant melanoma models. Medicinal chemistry groups should procure the triruthenium acetate starting material to systematically derivatize the labile aqua sites with bioactive ancillary ligands.

Acetate-Ru(II) Complexes Targeting Anaplastic Thyroid Cancer

Cationic acetate-ruthenium(II) complexes of the type [Ru(η¹-OAc)(CO)(dppb)(phen)]OAc achieve EC₅₀ values as low as 0.09 μM against cisplatin-resistant anaplastic thyroid cancer cell lines (SW1736, 8505C), representing a 30- to 100-fold potency gain over cisplatin and accompanied by significant apoptosis induction [4]. The coordinated acetate ligand is not passive; it confers aqueous solubility and enables facile ligand exchange with biological nucleophiles. The procurement implication is that the acetate-bearing ruthenium precursor—rather than chloride or acetylacetonate analogs—is essential for generating this specific pharmacophore.

Multi-Electron Fuel Oxidation Electrocatalysis

The [Ru₃O(OAc)₆]⁺ core enables electrocatalytic methanol oxidation through three sequential, reversible one-electron transfers spanning a ~2.2 V potential window, a capability absent in mononuclear ruthenium precursors [5]. Researchers designing molecular anodes for direct methanol fuel cells or biomass-derived alcohol electrooxidation should select the trinuclear acetate cluster as the catalyst platform, as the cooperative Ru₃ redox behavior is structurally encoded and irreproducible with mononuclear alternatives.

Application

Selection Property

Validation Focus

CLA isomerization catalyst preparation

Halide-free Ru precursor

Surface Cl⁻ minimization and isomer selectivity review

Melanoma cell-model studies

Triruthenium cluster pharmacophore

B16F10 cytotoxicity endpoint review

Anaplastic thyroid cancer cell-model studies

Acetate-bearing Ru(II) pharmacophore

Cisplatin-resistant model endpoint review

Multi-electron fuel oxidation electrocatalysis

Trinuclear [Ru₃O] cooperative redox

Methanol oxidation redox-wave characterization

• [1] Bernaś, A., Laukkanen, P., Murzin, D. Yu., & Salmi, T. (2004). Applied Catalysis A: General, 267(1–2), 121–133. View Source
• [2] Possato, B., et al. (2020). Polyhedron, 176, 114261. View Source
• [3] Nascimento, L. G. A., et al. (2020). Inorganica Chimica Acta, 501, 119306. View Source
• [4] Lovison, D., et al. (2020). Dalton Transactions, 49(24), 8375–8388. View Source
• [5] Toma, H. E., et al. (2010). Química Nova, 33(10), 2074–2079. View Source